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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013 Get Quote

IUPAC Name: [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-

enyl)cyclopropane-1-carboxylate

CAS Number: 34388-29-9

Executive Summary
Methothrin is a synthetic pyrethroid insecticide.[1] Like other pyrethroids, its insecticidal

activity stems from its ability to disrupt the normal functioning of the insect nervous system.

This technical guide provides an in-depth overview of Methothrin, including its chemical

identity, mechanism of action, and relevant (though limited) toxicological data. Due to a scarcity

of publicly available data specifically for Methothrin, information from closely related

pyrethroids is included to provide a broader context for its potential biological activity and

analytical characterization. This document is intended for researchers, scientists, and

professionals involved in drug development and pesticide research.
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Property Value Source

IUPAC Name

[4-

(methoxymethyl)phenyl]methyl

2,2-dimethyl-3-(2-methylprop-

1-enyl)cyclopropane-1-

carboxylate

PubChem

CAS Number 34388-29-9 PubChem

Molecular Formula C19H26O3 PubChem

Molecular Weight 302.41 g/mol PubChem

Boiling Point 369.639 °C at 760 mmHg ECHEMI

Density 1.075 g/cm³ ECHEMI

XLogP3 4.11460 ECHEMI

Mechanism of Action: Targeting Voltage-Gated
Sodium Channels
The primary target of pyrethroid insecticides, including Methothrin, is the voltage-gated sodium

channels (VGSCs) in the nerve cell membranes of insects.[2] These channels are crucial for

the propagation of nerve impulses. Pyrethroids bind to the VGSCs and prevent them from

closing properly after activation. This leads to a persistent influx of sodium ions, causing

prolonged depolarization of the nerve membrane. The resulting hyperexcitability of the nervous

system leads to paralysis and ultimately the death of the insect.

The selectivity of pyrethroids for insects over mammals is attributed to differences in the

sensitivity of their respective sodium channels, as well as slower metabolism of the compounds

in insects.
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Fig. 1: Mechanism of Methothrin action on insect voltage-gated sodium channels.

Toxicological Data
Specific quantitative toxicological data for Methothrin, such as LD50 (median lethal dose) or

LC50 (median lethal concentration) values, are not readily available in the public domain.

However, data for other pyrethroids can provide an indication of the potential toxicity profile.

For instance, the acute oral LD50 values of pyrethroids in rats can range from 22 to over 5000

mg/kg.[3] The toxicity of pyrethroids can vary significantly depending on the specific compound,

the isomeric composition, the route of administration, and the species being tested.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of Methothrin are

not widely published. However, general methodologies for similar pyrethroid insecticides can

be adapted.

General Synthesis of Methothrin Analogs
The synthesis of pyrethroid esters like Methothrin typically involves the esterification of a

chrysanthemic acid derivative with a corresponding alcohol. A plausible synthetic route for

Methothrin would involve the reaction of 2,2-dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylic acid (chrysanthemic acid) or its acid chloride with [4-

(methoxymethyl)phenyl]methanol.

Illustrative Workflow for Synthesis:
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Start Materials:
- Chrysanthemic acid derivative

- [4-(methoxymethyl)phenyl]methanol
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Fig. 2: Generalized workflow for the synthesis of Methothrin.

Analytical Methods for Pyrethroid Residue Analysis
The analysis of pyrethroid residues in environmental and biological samples is typically

performed using chromatographic techniques coupled with sensitive detectors.

1. Sample Preparation (QuEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and

Safe):
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A homogenized sample (e.g., soil, agricultural product) is extracted with an organic solvent

(e.g., acetonitrile).

Partitioning is induced by the addition of salts (e.g., magnesium sulfate, sodium chloride).

The organic layer is then subjected to dispersive solid-phase extraction (d-SPE) for cleanup,

using sorbents like primary secondary amine (PSA) to remove interfering matrix

components.[4]

2. Instrumental Analysis:

Gas Chromatography (GC): Often coupled with an electron capture detector (ECD) or mass

spectrometry (MS) for sensitive and selective detection of pyrethroids.

High-Performance Liquid Chromatography (HPLC): Can be used for the analysis of less

volatile or thermally labile pyrethroids, typically with UV or MS detection.

Conclusion
Methothrin is a synthetic pyrethroid insecticide with a mechanism of action that is well-

understood within its chemical class. While specific quantitative data for Methothrin remains

limited in publicly accessible literature, the established knowledge of pyrethroids provides a

strong foundation for its study. Further research is needed to fully characterize its toxicological

profile and efficacy against various insect pests. The analytical methods and synthetic

strategies outlined in this guide provide a starting point for researchers interested in further

investigating this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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